Cas no 1824170-53-7 (5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1824170-53-7
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 5191956
• Update Time: 2025-06-10

5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-3-carboxylic acid
• 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C9H14N4O4/c1-9(2,3)17-8(16)10-4-5-11-6(7(14)15)13-12-5/h4H2,1-3H3,(H,10,16)(H,14,15)(H,11,12,13)
• InChI Key： RMFDVKLVHPGCRK-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C(=O)O)=NN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid

Comprehensive Overview of 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1824170-53-7)

5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1824170-53-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both carboxylic acid and carbamate functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole derivatives has surged due to their potential in developing antifungal agents, anticancer drugs, and enzyme inhibitors. Researchers are particularly interested in 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid because of its unique molecular scaffold, which allows for easy modification to enhance bioactivity. Its CAS No. 1824170-53-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The compound's synthetic pathway often involves multi-step reactions, including protection-deprotection strategies and amide coupling. These methods are critical for achieving high purity and yield, which are essential for pharmaceutical-grade intermediates. Given the rise of green chemistry trends, scientists are also exploring eco-friendly synthesis routes for this compound to minimize waste and reduce environmental impact.

Another area of interest is the compound's potential role in crop protection. Triazole-based agrochemicals are widely used to combat plant pathogens, and 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid could serve as a precursor for developing new fungicides. This aligns with the global push for sustainable agriculture and the need for safer, more effective pest control solutions.

From a computational chemistry perspective, this compound's molecular docking properties are being studied to predict its interactions with biological targets. Such insights are invaluable for drug design and can accelerate the discovery of novel therapeutics. The compound's logP value and solubility profile are also key parameters being optimized to improve its bioavailability.

In summary, 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1824170-53-7) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable building block for researchers aiming to address some of today's most pressing challenges in healthcare and agriculture.